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Compound of Interest

Compound Name: beta-Bromoisovaleric acid

Cat. No.: B1269803 Get Quote

Essential Safety and Handling Guide for β-
Bromoisovaleric Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling corrosive and toxic chemicals such as β-Bromoisovaleric

acid. This guide provides essential, immediate safety protocols and logistical information for the

handling and disposal of this compound, grounded in established safety data.

Chemical Identification and Hazards:

β-Bromoisovaleric acid, more systematically known as 2-bromo-3-methylbutanoic acid or its

isomer 3-bromo-3-methylbutanoic acid, is a corrosive organic acid.[1][2] It is classified as a

substance that can cause severe skin burns and eye damage.[1][2] Additionally, it is harmful if

swallowed or in contact with skin.[2]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for 2-bromo-3-

methylbutanoic acid (CAS 565-74-2), a common isomer of β-Bromoisovaleric acid.
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Property Value

CAS Number 565-74-2[1]

Molecular Formula C₅H₉BrO₂[1]

Molecular Weight 181.03 g/mol

Melting Point 39-42 °C[1]

Boiling Point 124-126 °C at 20 mmHg[1]

Flash Point 107 °C (224.6 °F) - closed cup[1]

Hazard Classifications
Acute Toxicity 4 (Oral, Dermal), Skin Corrosion

1B[1]

Operational Plan for Handling β-Bromoisovaleric
Acid
This step-by-step guide outlines the procedures for the safe handling of β-Bromoisovaleric acid

from preparation to disposal.

Pre-Handling Preparations:
Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment.

Safety Data Sheet (SDS) Review: All personnel must review the SDS for β-Bromoisovaleric

acid to be familiar with its hazards and safety precautions.

Emergency Equipment Check: Ensure that a safety shower, eyewash station, and a

chemical spill kit are readily accessible and in good working order.[3]

Fume Hood: All handling of β-Bromoisovaleric acid must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[4]

Personal Protective Equipment (PPE): All personnel must don the appropriate PPE as

detailed below.
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Required Personal Protective Equipment (PPE):
Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes.[5] Standard safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves provide

good resistance to a range of chemicals, including acids.[6][7] Always check the glove

manufacturer's compatibility chart.

Body Protection: A chemical-resistant lab coat or apron must be worn over personal clothing.

[7] For large quantities, an acid-resistant suit may be necessary.[7]

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume

hood, a respirator with an appropriate cartridge for organic vapors and acid gases should be

used.[7]

Handling and Experimental Protocol:
Weighing and Transferring:

Conduct all weighing and transfers of solid β-Bromoisovaleric acid within a fume hood to

prevent inhalation of any dust.

When transferring liquids, pour slowly and carefully to avoid splashing.

Heating:

If heating is required, use a well-controlled heating mantle or water bath. Avoid open

flames.

Spill Prevention:

Use secondary containment (e.g., a tray) for all containers of β-Bromoisovaleric acid.

Emergency Procedures:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill Response:

For small spills within a fume hood, use a chemical spill kit containing an absorbent

material suitable for acids.

For larger spills, or any spill outside of a fume hood, evacuate the area and follow your

institution's emergency response procedures.[8]

Waste Disposal Plan:
Waste Segregation: β-Bromoisovaleric acid is a halogenated organic compound.[9][10] It

must be disposed of as hazardous waste and segregated from non-halogenated waste

streams.[10][11]

Waste Containers:

Use clearly labeled, compatible, and sealed containers for all β-Bromoisovaleric acid

waste.[9][10]

The label should include the words "Hazardous Waste" and the full chemical name.[9]

Disposal Method:

Do not dispose of β-Bromoisovaleric acid down the drain.[4][10]
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Follow all local, state, and federal regulations for the disposal of halogenated organic

waste. This typically involves incineration at a licensed facility.[10][12]

Workflow for Safe Handling of β-Bromoisovaleric
Acid
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Caption: Workflow for the safe handling of β-Bromoisovaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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